Cas no 6147-13-3 (5-(4-tert-butylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(4-tert-butylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 6147-13-3
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 1628296
• PubChem ID: 874951
• Update Time: 2025-04-21

5-(4-tert-butylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-butylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[4-(1,1-dimethylethyl)phenyl]-3-(3-nitrophenyl)-
• ethyl 3-sulfamoylbenzoate
• EU-0045689
• CBMicro_018009
• STK321262
• DTXSID50977031
• CCG-14377
• AKOS001663299
• SR-01000498888-1
• 6147-13-3
• BIM-0017969.P001
• SR-01000498888

• Inchi： 1S/C18H17N3O3/c1-18(2,3)14-9-7-12(8-10-14)17-19-16(20-24-17)13-5-4-6-15(11-13)21(22)23/h4-11H,1-3H3
• InChI Key： OFQGJTCJPVFXDR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C(C)(C)C)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 323.12711
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06